2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine

• CAS No.: 87359-22-6
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol
• IUPAC Name: 2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine
• InChI: InChI=1S/C13H10ClN3O/c1-18-12-6-8(14)2-3-9(12)13-16-10-4-5-15-7-11(10)17-13/h2-7H,1H3,(H,16,17)
• InChI Key: DEAWTTHPBVPCAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=NC3=C(N2)C=NC=C3

Description

2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine is a heterocyclic compound that has garnered interest in various fields of scientific research due to its unique chemical structure and potential applications. This compound features an imidazo[4,5-c]pyridine core, which is known for its biological activity and versatility in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 4-chloro-2-methoxybenzaldehyde with 2-aminopyridine in the presence of a suitable catalyst and solvent. The reaction conditions often include heating and the use of an acid catalyst to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. The process might include steps such as purification through recrystallization or chromatography to obtain the desired product in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The chloro and methoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions to achieve substitution.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives.

Scientific Research Applications

2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: This compound has shown potential in biological assays, particularly in the study of enzyme inhibition and receptor binding.

Medicine: Research has indicated its potential as a therapeutic agent due to its biological activity.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine involves its interaction with specific molecular targets. It may act as an inhibitor or modulator of certain enzymes or receptors, affecting various biochemical pathways. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chloro-2-methoxyphenyl)-imidazo[1,2-a]pyridine
• 2-(4-chloro-2-methoxyphenyl)-imidazo[1,2-c]pyrimidine

Uniqueness

2-(4-chloro-2-methoxyphenyl)-3H-imidazo[4,5-c]pyridine is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and biological activity, making it valuable for specific research applications.